Cas no 1142208-43-2 (4-Amino-6-(1H-pyrrol-2-yl)-1,6-dihydro-1,3,5-triazine-2-thiol)

• Product Name: 4-Amino-6-(1H-pyrrol-2-yl)-1,6-dihydro-1,3,5-triazine-2-thiol
• CAS No: 1142208-43-2
• MF: C₇H₉N₅S
• MW: 195.244858503342
• CID: 3159634
• PubChem ID: 25220362
• Update Time: 2025-04-21

4-Amino-6-(1H-pyrrol-2-yl)-1,6-dihydro-1,3,5-triazine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-(1H-pyrrol-2-yl)-1,6-dihydro-1,3,5-triazine-2-thiol
• 4-amino-6-(1H-pyrrol-2-yl)-5,6-dihydro-1H-1,3,5-triazine-2-thione
• STK505365
• 1142208-43-2
• AKOS005214474
• SB62599
• 4-amino-2-(1H-pyrrol-2-yl)-2,5-dihydro-1H-1,3,5-triazine-6-thione

• MDL： MFCD12027956
• Inchi： 1S/C7H9N5S/c8-6-10-5(11-7(13)12-6)4-2-1-3-9-4/h1-3,5,9H,(H4,8,10,11,12,13)
• InChI Key： WOLSVKAFQZNQPE-UHFFFAOYSA-N
• SMILES： S=C1NC(N)=NC(C2=CC=CN2)N1

Computed Properties

• Exact Mass: 195.05786648Da
• Monoisotopic Mass: 195.05786648Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 110Ų